Cas no 98796-09-9 (4-chloro-2-methyl-5-(methylamino)-2,3-dihydropyridazin-3-one)

• Product Name: 4-chloro-2-methyl-5-(methylamino)-2,3-dihydropyridazin-3-one
• CAS No: 98796-09-9
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• MDL: MFCD18817262
• CID: 802056
• PubChem ID: 10631053
• Update Time: 2025-10-30

4-chloro-2-methyl-5-(methylamino)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4-chloro-2-methyl-5-(methylamino)-
• 4-chloro-2-methyl-5-(methylamino)-2,3-dihydropyridazin-3-one
• MFCD18817262
• 82I
• CHEMBL4093233
• EN300-176246
• 4-chloro-2-methyl-5-(methylamino)pyridazin-3-one
• Z1262564607
• AS-37305
• 98796-09-9
• AKOS027420117
• 4-chloranyl-2-methyl-5-(methylamino)pyridazin-3-one
• 4-Chloro-2-methyl-5-(methylamino)pyridazin-3(2H)-one
• BDBM50234942

• MDL： MFCD18817262
• Inchi： 1S/C6H8ClN3O/c1-8-4-3-9-10(2)6(11)5(4)7/h3,8H,1-2H3
• InChI Key： ACZYSEPOODWZET-UHFFFAOYSA-N
• SMILES： ClC1C(N(C)N=CC=1NC)=O

Computed Properties

• Exact Mass: 173.0355896g/mol
• Monoisotopic Mass: 173.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 4-chloro-2-methyl-5-(methylamino)-2,3-dihydropyridazin-3-one

Introduction to 4-chloro-2-methyl-5-(methylamino)-2,3-dihydropyridazin-3-one (CAS No. 98796-09-9)

4-chloro-2-methyl-5-(methylamino)-2,3-dihydropyridazin-3-one, identified by its Chemical Abstracts Service (CAS) number 98796-09-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, a structural motif known for its broad spectrum of biological activities. The presence of multiple functional groups, including a chloro substituent, a methyl group, and a methylamino moiety, makes this molecule a versatile scaffold for drug discovery and development.

The 4-chloro-2-methyl-5-(methylamino)-2,3-dihydropyridazin-3-one structure exhibits unique chemical properties that contribute to its potential applications in medicinal chemistry. The chloro group at the 4-position enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, which is a common strategy in drug design. Additionally, the methylamino group at the 5-position introduces basicity, allowing for interactions with acidic pharmacophores in biological targets. These features make it an attractive candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in pyridazine derivatives due to their demonstrated efficacy in various pharmacological contexts. Studies have shown that compounds within this class can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The 4-chloro-2-methyl-5-(methylamino)-2,3-dihydropyridazin-3-one molecule, with its optimized substitution pattern, may potentially interfere with key biological pathways by binding to specific enzymes or receptors. This has prompted researchers to investigate its interactions with target proteins and assess its pharmacokinetic profile.

One of the most compelling aspects of 4-chloro-2-methyl-5-(methylamino)-2,3-dihydropyridazin-3-one is its synthetic accessibility. The dihydropyridazine core can be readily constructed using well-established organic synthesis protocols, which allows for rapid modification and optimization of the molecule. This flexibility is crucial in drug discovery pipelines, where iterative design and testing are often required to identify lead compounds with high affinity and selectivity for biological targets. The compound's solubility and stability under various conditions also make it suitable for formulation into different dosage forms.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been employed to predict the binding mode of 4-chloro-2-methyl-5-(methylamino)-2,3-dihydropyridazin-3-one with various biological targets. These simulations have provided insights into how the molecule interacts with enzymes such as kinases or phosphodiesterases, which are often implicated in diseases like cancer and cardiovascular disorders. The results suggest that this compound may exhibit inhibitory activity against these targets, warranting further experimental validation.

The pharmacological evaluation of 4-chloro-2-methyl-5-(methylamino)-2,3-dihydropyridazin-3-one has revealed promising preliminary results. In vitro assays have demonstrated its ability to modulate certain signaling pathways relevant to inflammation and cell proliferation. For instance, studies indicate that this compound may inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins—mediators of pain and inflammation. Such findings align with the growing interest in developing alternative therapeutic strategies for chronic inflammatory conditions.

Moreover, the compound's potential as an antitumor agent has been explored through cell culture experiments. By targeting specific molecular pathways dysregulated in cancer cells, 4-chloro-2-methyl-5-(methylamino)-2,3-dihydropyridazin-3-one has shown promise in inducing apoptosis and inhibiting tumor growth. These effects are attributed to its ability to disrupt critical cellular processes such as DNA replication and angiogenesis. While further research is needed to fully elucidate its mechanisms of action, these preliminary findings highlight its therapeutic potential.

The safety profile of 4-chloro-2-methyl-5-(methylamino)-2,3-dihydropyridazin-3-one is another area of active investigation. Toxicological studies have been conducted to assess its acute and chronic toxicity levels. Initial results suggest that the compound exhibits moderate solubility in aqueous media but high solubility in organic solvents commonly used in pharmaceutical formulations. This property could influence its bioavailability and distribution within the body following administration.

One notable advantage of 4-chloro-2-methyl-5-(methylamino)-2,3-dihydropyridazin-3-one is its potential for structural diversification through derivatization strategies. By introducing additional functional groups or altering existing ones, researchers can generate a library of analogs with tailored biological activities. This approach is particularly valuable in identifying compounds with improved pharmacokinetic properties or enhanced target specificity. Techniques such as combinatorial chemistry and high-throughput screening have been employed to accelerate this process.

The role of 4-chloro-2-methyl-5-(methylamino)-2,3-dihydropyridazin-3-one in medicinal chemistry extends beyond isolated applications; it serves as a building block for more complex molecules designed to address unmet medical needs. Its structural features provide a foundation for designing hybrid compounds that combine multiple pharmacophores into a single entity. Such multifunctional drugs can offer synergistic effects by targeting multiple disease pathways simultaneously.

In conclusion,4-chloro-2-methyl-5-(methylamino)-2,3-dihydropyridazinone (CAS No: 987969099) represents a promising candidate for further development in pharmaceutical research due to its unique structural attributes and demonstrated biological activity。 With ongoing studies exploring its mechanisms of action、pharmacokinetic properties、and safety profile，this compound holds significant potential as a lead molecule or an intermediate in the synthesis of novel therapeutic agents。 As research continues，it is anticipated that additional insights will emerge，further solidifying its role in addressing various medical challenges。